molecular formula C12H12N2OS B4180271 5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide

5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide

Cat. No. B4180271
M. Wt: 232.30 g/mol
InChI Key: BUNMDLLRHOZWEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide, also known as MPTP, is a synthetic compound that has been widely used in scientific research to study Parkinson's disease. MPTP is a prodrug that is metabolized in the body to form MPP+, a toxic compound that selectively destroys dopaminergic neurons in the substantia nigra of the brain.

Mechanism of Action

5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide is metabolized in the body by the enzyme monoamine oxidase B (MAO-B) to form MPP+. MPP+ is taken up by dopaminergic neurons via the dopamine transporter and accumulates in the mitochondria, where it inhibits complex I of the electron transport chain, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
The selective destruction of dopaminergic neurons in the substantia nigra by this compound leads to a decrease in dopamine levels in the striatum, resulting in motor symptoms such as tremors, rigidity, and bradykinesia. This compound also causes oxidative stress and inflammation in the brain, which may contribute to the neurodegenerative process.

Advantages and Limitations for Lab Experiments

5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide has been widely used in scientific research to create animal models of Parkinson's disease due to its ability to selectively destroy dopaminergic neurons in the brain. However, this compound has some limitations, including its toxicity and the fact that it does not fully replicate the pathological features of Parkinson's disease in humans.

Future Directions

There are several future directions for research involving 5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide. One area of focus is the development of new animal models that more closely resemble the pathological features of Parkinson's disease in humans. Another area of focus is the development of new treatments that can slow or stop the neurodegenerative process in Parkinson's disease. Finally, there is a need for further research into the underlying mechanisms of this compound-induced neurotoxicity, which may lead to new insights into the pathogenesis of Parkinson's disease.

Scientific Research Applications

5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide has been used extensively in scientific research to create animal models of Parkinson's disease. By administering this compound to animals, researchers can selectively destroy dopaminergic neurons in the brain, leading to motor symptoms that resemble those of Parkinson's disease in humans. This has allowed researchers to study the underlying mechanisms of the disease and test potential treatments.

properties

IUPAC Name

5-methyl-N-(pyridin-2-ylmethyl)thiophene-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12N2OS/c1-9-6-10(8-16-9)12(15)14-7-11-4-2-3-5-13-11/h2-6,8H,7H2,1H3,(H,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BUNMDLLRHOZWEV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CS1)C(=O)NCC2=CC=CC=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

232.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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